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Compound of Interest

Compound Name: Boc-phe-N(och3)CH3

Cat. No.: B023854 Get Quote

For Immediate Release

This document provides a detailed summary of the key physicochemical properties of the N-

protected amino acid derivative, Boc-Phe-N(OCH3)CH3, a compound of significant interest in

peptide synthesis and pharmaceutical research. The information is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry.

The compound, systematically named (S)-tert-butyl (1-(methoxy(methyl)amino)-1-oxo-3-

phenylpropan-2-yl)carbamate, is a versatile building block.[1] The presence of the tert-

butoxycarbonyl (Boc) protecting group enhances its stability and solubility, while the N-

methoxy-N-methylamide (Weinreb amide) functional group at the C-terminus makes it a

valuable intermediate for the synthesis of aldehydes and ketones.[1][2]

Physicochemical Data
The fundamental molecular properties of Boc-Phe-N(OCH3)CH3 have been determined and

are presented below. These values are critical for experimental design, reaction stoichiometry,

and analytical characterization.
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Property Value Source

Molecular Formula C₁₆H₂₄N₂O₄ [2][3][4]

Molecular Weight 308.37 g/mol [3][4][5]

Alternate MW Value 308.4 g/mol [2]

CAS Number 87694-53-9 [2][4][5][6]

Appearance White to off-white solid [2]

Purity ≥ 98% (HPLC) [2]

Storage Conditions
0-8 °C, Sealed in dry

environment
[2][5]

Synthesis and Application Workflow
The logical workflow for the utilization of Boc-Phe-N(OCH3)CH3 in synthetic chemistry typically

follows a path from its own synthesis to its subsequent reaction to form other critical

intermediates. A common application involves its reduction to form the corresponding Boc-

protected amino aldehyde, an important precursor for HIV protease inhibitors.[1]
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Synthesis of Weinreb Amide

Application Example

Boc-L-phenylalanine
(CAS: 13734-34-4)

Coupling Reaction

N,O-Dimethylhydroxylamine HCl
(CAS: 1117-97-1)

Boc-Phe-N(OCH3)CH3
(CAS: 87694-53-9)

Boc-Phe-H
(Amino Aldehyde)

Reduction

Reducing Agent
(e.g., LiAlH4)

HIV Protease Inhibitors

Further Synthesis

Click to download full resolution via product page

Workflow for the synthesis and application of Boc-Phe-N(OCH3)CH3.

Experimental Protocol: Synthesis of Boc-Phe-
N(OCH3)CH3
A representative method for the synthesis of the title compound is provided below, based on

established procedures.[1]

Materials:
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N-(tert-Butoxycarbonyl)-L-phenylalanine (Boc-Phe-OH)

N,O-Dimethylhydroxylamine hydrochloride

Phosphorus trichloride

Anhydrous toluene

Saturated sodium bicarbonate solution

Ethyl acetate

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

N,O-Dimethylhydroxylamine (3.0 eq) and Boc-L-phenylalanine (1.0 eq) are dissolved in

anhydrous toluene and stirred for 10 minutes at 0 °C.[1]

A solution of phosphorus trichloride (0.5 eq) in anhydrous toluene is added dropwise to the

reaction mixture.[1]

The reaction is allowed to warm to room temperature and is then heated to 60 °C for 30

minutes, with progress monitored by Thin Layer Chromatography (TLC).[1]

Upon completion, the mixture is cooled and quenched with a saturated sodium bicarbonate

solution.[1]

The product is extracted with ethyl acetate. The combined organic layers are dried over

anhydrous magnesium sulfate.[1]

The solvent is removed under reduced pressure, and the crude product is purified by silica

gel column chromatography to yield the final compound.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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